Cas no 112148-13-7 (2-methoxy-4-(3-nitrophenyl)phenol)

• Product Name: 2-methoxy-4-(3-nitrophenyl)phenol
• CAS No: 112148-13-7
• MF: C₁₃H₁₁NO₄
• MW: 245.230743646622
• MDL: MFCD18315125
• CID: 1199750
• PubChem ID: 53220866
• Update Time: 2025-06-08

2-methoxy-4-(3-nitrophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-4-(3-nitrophenyl)phenol
• 2-Methoxy-4-(3-nitrophenyl)phenol, 95%
• MFCD18315125
• 3-Methoxy-3'-nitro[1,1'-biphenyl]-4-ol
• DTXSID10685569
• 112148-13-7

• MDL： MFCD18315125
• Inchi： 1S/C13H11NO4/c1-18-13-8-10(5-6-12(13)15)9-3-2-4-11(7-9)14(16)17/h2-8,15H,1H3
• InChI Key： WFYDBFPLKALUPA-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1C=CC=C(C=1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 245.06880783g/mol
• Monoisotopic Mass: 245.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-methoxy-4-(3-nitrophenyl)phenol

Recent Advances in the Study of 2-methoxy-4-(3-nitrophenyl)phenol (CAS: 112148-13-7)

The compound 2-methoxy-4-(3-nitrophenyl)phenol (CAS: 112148-13-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 2-methoxy-4-(3-nitrophenyl)phenol as a promising scaffold for the development of novel anti-inflammatory and anticancer agents. Its structural features, including the methoxy and nitro groups, contribute to its ability to interact with key biological targets, such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). These interactions have been demonstrated in vitro and in vivo, suggesting its potential as a lead compound for further optimization.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the synthesis and biological evaluation of 2-methoxy-4-(3-nitrophenyl)phenol derivatives. The study reported that certain derivatives exhibited potent inhibitory activity against COX-2, with IC50 values in the nanomolar range. Additionally, these compounds showed selective cytotoxicity against cancer cell lines, while sparing normal cells, indicating their potential as targeted anticancer agents.

Another recent publication in Bioorganic & Medicinal Chemistry Letters explored the anti-inflammatory properties of 2-methoxy-4-(3-nitrophenyl)phenol. The researchers found that the compound significantly reduced the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that the compound could be developed as a therapeutic agent for inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Further research has also investigated the pharmacokinetic properties of 2-methoxy-4-(3-nitrophenyl)phenol. A study in Drug Metabolism and Disposition reported that the compound exhibits favorable oral bioavailability and metabolic stability, making it a suitable candidate for further preclinical development. However, the study also identified potential metabolic pathways that could lead to the formation of reactive metabolites, highlighting the need for structural modifications to improve its safety profile.

In conclusion, the latest research on 2-methoxy-4-(3-nitrophenyl)phenol (CAS: 112148-13-7) underscores its potential as a versatile scaffold for the development of novel therapeutic agents. Its demonstrated biological activities, combined with its favorable pharmacokinetic properties, make it a promising candidate for further investigation. Future studies should focus on optimizing its structure to enhance efficacy and reduce potential toxicity, paving the way for its translation into clinical applications.